2,4-Hexadienoic acid, methyl ester
2,4-Hexadienoic acid, methyl ester
Methyl sorbate, also known as fema 3714, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl sorbate exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl sorbate has been primarily detected in urine. Within the cell, methyl sorbate is primarily located in the cytoplasm. Methyl sorbate has a fruity, licorice, and pungent taste.
Brand Name:
Vulcanchem
CAS No.:
689-89-4
VCID:
VC0152928
InChI:
InChI=1S/C7H10O2/c1-3-4-5-6-7(8)9-2/h3-6H,1-2H3/b4-3+,6-5+
SMILES:
CC=CC=CC(=O)OC
Molecular Formula:
C7H10O2
Molecular Weight:
126.15 g/mol
2,4-Hexadienoic acid, methyl ester
CAS No.: 689-89-4
Reference Standards
VCID: VC0152928
Molecular Formula: C7H10O2
Molecular Weight: 126.15 g/mol
| CAS No. | 689-89-4 |
|---|---|
| Product Name | 2,4-Hexadienoic acid, methyl ester |
| Molecular Formula | C7H10O2 |
| Molecular Weight | 126.15 g/mol |
| IUPAC Name | methyl (2E,4E)-hexa-2,4-dienoate |
| Standard InChI | InChI=1S/C7H10O2/c1-3-4-5-6-7(8)9-2/h3-6H,1-2H3/b4-3+,6-5+ |
| Standard InChIKey | KWKVAGQCDSHWFK-VNKDHWASSA-N |
| Isomeric SMILES | C/C=C/C=C/C(=O)OC |
| SMILES | CC=CC=CC(=O)OC |
| Canonical SMILES | CC=CC=CC(=O)OC |
| Boiling Point | 180.0 °C |
| Density | 0.933-0.938 |
| Melting Point | 15.0 °C Mp 5 ° 5°C |
| Physical Description | Liquid colourless to light yellow liquid; fruity, sweet, anise aroma |
| Description | Methyl sorbate, also known as fema 3714, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl sorbate exists as a liquid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Methyl sorbate has been primarily detected in urine. Within the cell, methyl sorbate is primarily located in the cytoplasm. Methyl sorbate has a fruity, licorice, and pungent taste. |
| Solubility | Slightly soluble in water; miscible in oils soluble (in ethanol) |
| Synonyms | (E,E)-2,4-Hexadienoic Acid Methyl Ester; (E,E)-Sorbic Acid Methyl Ester; (2E,4E)-Hexa-2,4-dienoic Acid Methyl Ester; (E,E)-2,4-Hexadienoic Acid Methyl Ester; 2-trans-4-trans-Methyl Sorbate; Methyl (2E,4E)-2,4-Hexadienoate; Methyl (2E,4E)-Hexadienoate |
| PubChem Compound | 5323650 |
| Last Modified | Nov 11 2021 |
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